2-ethyl-1-(2-chloroethyl)imidazole molecular weight and formula
2-ethyl-1-(2-chloroethyl)imidazole molecular weight and formula
An In-Depth Technical Guide to 2-Ethyl-1-(2-chloroethyl)imidazole: Properties, Synthesis, and Applications
Authored by a Senior Application Scientist
This technical guide provides a comprehensive overview of 2-ethyl-1-(2-chloroethyl)imidazole, a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. This document delves into its core molecular and physical properties, outlines a detailed, mechanistically-grounded synthetic protocol, discusses its potential applications in drug development, and provides essential safety and handling information. The content is structured to provide researchers, scientists, and drug development professionals with a practical and in-depth understanding of this valuable chemical intermediate.
Core Molecular Profile and Physicochemical Data
The subject of this guide is 1-(2-chloroethyl)-2-ethyl-1H-imidazole . It is crucial to distinguish this specific isomer from other related structures to ensure accuracy in experimental design and data interpretation. The ethyl group is positioned at the C2 carbon of the imidazole ring, while the 2-chloroethyl moiety is attached to the N1 nitrogen atom.
The hydrochloride salt of this compound is also commercially available and frequently used in research settings.[1][2]
Molecular Structure
Caption: Molecular structure of 1-(2-chloroethyl)-2-ethyl-1H-imidazole.
Quantitative Data Summary
| Property | Value (Free Base) | Value (Hydrochloride Salt) | Source(s) |
| Chemical Formula | C₇H₁₁ClN₂ | C₇H₁₂Cl₂N₂ | [2][3] |
| Molecular Weight | ~158.63 g/mol | 195.09 g/mol | [1][3] |
| Monoisotopic Mass | 158.06108 Da | Not Applicable | [3] |
| CAS Number | Not specified | 1158269-27-2, 112258-51-2 | [1][2] |
| Physical Form | Not specified | Solid | [1] |
| Purity | Not specified | ≥95% | [1][2] |
| Storage Temperature | Not specified | Room Temperature | [1] |
Synthesis and Mechanistic Insights
While specific literature detailing the synthesis of 1-(2-chloroethyl)-2-ethyl-1H-imidazole is not abundant, a robust synthetic route can be designed based on established principles of imidazole chemistry. The most logical approach is the N-alkylation of 2-ethylimidazole with a suitable 2-chloroethylating agent.
Proposed Synthetic Workflow
The synthesis involves a nucleophilic substitution reaction where the secondary amine nitrogen of the 2-ethylimidazole ring attacks an electrophilic chloroethyl source.
Caption: Proposed workflow for the synthesis of 1-(2-chloroethyl)-2-ethyl-1H-imidazole.
Detailed Experimental Protocol (Hypothetical)
This protocol is a representative procedure based on common organic synthesis methodologies.[4][5]
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Reaction Setup : To a stirred suspension of a suitable base, such as sodium hydride (NaH, 1.2 equivalents), in anhydrous dimethylformamide (DMF) under an inert nitrogen atmosphere, add 2-ethylimidazole (1.0 equivalent) dropwise at 0 °C.
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Causality : The use of a strong, non-nucleophilic base like NaH is critical to deprotonate the imidazole ring, forming the highly nucleophilic imidazolide anion. An inert atmosphere prevents quenching of the base and anion by atmospheric moisture and CO₂. DMF is an excellent polar aprotic solvent that can solvate the cation, enhancing the nucleophilicity of the anion.
-
-
Anion Formation : Allow the reaction mixture to stir at room temperature for 1 hour to ensure complete deprotonation.
-
Alkylation : Cool the mixture back to 0 °C and add 1-bromo-2-chloroethane (1.1 equivalents) dropwise.
-
Causality : 1-bromo-2-chloroethane is chosen as the alkylating agent. The bromine atom is a better leaving group than chlorine, ensuring that the nucleophilic attack preferentially displaces the bromide, leaving the chloroethyl moiety attached to the nitrogen. Adding it slowly at a low temperature helps to control the exothermicity of the reaction.
-
-
Reaction Completion : Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Quenching and Extraction : Upon completion, carefully quench the reaction by the slow addition of water. Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3x).
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Washing : Combine the organic layers and wash with brine to remove residual DMF and inorganic salts.
-
Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
-
Purification : Purify the crude oil via column chromatography on silica gel to obtain the pure 1-(2-chloroethyl)-2-ethyl-1H-imidazole.
Applications in Drug Development and Medicinal Chemistry
The imidazole nucleus is a privileged scaffold in medicinal chemistry, present in numerous biologically active compounds and approved drugs.[6][7][8] Its derivatives are explored for a wide array of therapeutic applications, including antifungal, anticancer, anti-inflammatory, and antiviral activities.[6][9]
The 1-(2-chloroethyl)-2-ethyl-1H-imidazole molecule serves as a versatile intermediate for several key reasons:
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Reactive Handle : The primary chloride on the ethyl chain is a reactive electrophilic site. It can readily undergo nucleophilic substitution reactions with various nucleophiles (amines, thiols, alcohols), allowing for the facile introduction of diverse functional groups and the construction of larger, more complex molecules.[10]
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Scaffold for Biologically Active Molecules : It can act as a building block in the synthesis of pharmaceuticals. For instance, similar chloroethyl-imidazole compounds are used in the development of antifungal and antibacterial agents.[11] The overall structure can be modified to target specific enzymes or receptors.[12]
-
Linker Chemistry : The chloroethyl group can serve as a linker to attach the imidazole core to other pharmacophores or to a larger molecular assembly, a common strategy in modern drug design.
Safety, Handling, and Storage
As a halogenated heterocyclic compound, 1-(2-chloroethyl)-2-ethyl-1H-imidazole hydrochloride requires careful handling.
Hazard Identification
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Pictograms : GHS07 (Exclamation Mark)[13]
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Signal Word : Warning[13]
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Hazard Statements :
-
Precautionary Statements :
-
P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[13]
-
Handling and Storage Recommendations
-
Personal Protective Equipment (PPE) : Use chemical-resistant gloves, safety goggles, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.
-
Storage : The hydrochloride salt should be stored at room temperature in a tightly sealed container.[1]
-
Stability : While generally stable, imidazoles can be sensitive to strong oxidizing agents.
References
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PubChem. 2-(2-Chloroethyl)-1H-imidazole | C5H7ClN2 | CID 23219041. Available from: [Link]
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MySkinRecipes. 2-Chloro-1-(2-ethoxyethyl)-1H-benzo[d]imidazole. Available from: [Link]
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Synthesis of 2-Acyl-1-Methyl-1H-Imidazoles and Reactivity of the Acyl Group. Available from: [Link]
-
ResearchGate. Scheme 1. Synthesis of imidazole derivative Ethyl 2-(cyanomethyl). Available from: [Link]
-
PubChemLite. 1-(2-chloroethyl)-2-ethyl-1h-imidazole. Available from: [Link]
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Hilaris Publisher. Synthesis of Bioactive Imidazoles: A Review. Available from: [Link]
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FT-IR spectrum of 2-ethyl-1H-benzo[d]imidazole recorded at room temperature. Available from: [Link]
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Organic Chemistry Portal. Imidazole synthesis. Available from: [Link]
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ResearchGate. REACTION STRATEGIES FOR SYNTHESIS OF IMIDAZOLE DERIVATIVES: A REVIEW. Available from: [Link]
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Taylor & Francis Online. Imidazoles in medicine: a review of its pharmacological and therapeutic applications. Available from: [Link]
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Biological and Molecular Chemistry. Development and Characterization of Imidazole Derivatives for Antifungal Applications. Available from: [Link]
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WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available from: [Link]
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ResearchGate. Development of drugs based on imidazole and benzimidazole bioactive heterocycles: Recent advances and future directions. Available from: [Link]
-
MDPI. Metal-Free Eliminative C-H Arylthiolation of 2H-Imidazole N-Oxides with Thiophenols. Available from: [Link]
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